![molecular formula C17H12N2O3S2 B2633533 (Z)-4-(((4-oxo-3-phenyl-2-thioxothiazolidin-5-ylidene)methyl)amino)benzoic acid CAS No. 638136-39-7](/img/structure/B2633533.png)
(Z)-4-(((4-oxo-3-phenyl-2-thioxothiazolidin-5-ylidene)methyl)amino)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-4-(((4-oxo-3-phenyl-2-thioxothiazolidin-5-ylidene)methyl)amino)benzoic acid, also known as OTZ, is a thiazolidinedione derivative that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been shown to possess anti-inflammatory, antioxidant, and antitumor properties, making it a promising candidate for the development of new drugs.
Scientific Research Applications
Anticancer Applications
Compounds structurally related to "(Z)-4-(((4-oxo-3-phenyl-2-thioxothiazolidin-5-ylidene)methyl)amino)benzoic acid" have been synthesized and evaluated for their potential as anti-cancer agents. For instance, novel quinuclidinone derivatives, which are synthesized using a common intermediate structurally similar to the compound , showed potent anticancer activity against various cancer cell lines, including A549 and L132, with some analogues exhibiting significant potency and blood compatibility (Soni, Sanghvi, Devkar, & Thakore, 2015). Additionally, other derivatives have demonstrated in vivo anticancer and antiangiogenic effects against transplantable mouse tumors, indicating their potential as candidates for anticancer therapy (Chandrappa et al., 2010).
Anti-inflammatory Applications
Research focused on the design of new non-steroidal anti-inflammatory drugs (NSAIDs) using a core similar to the compound has identified derivatives that exhibit significant anti-inflammatory activity. For example, derivatives synthesized from salicylic aldehydes and tested for anti-exudative activity have shown promising results, with some compounds demonstrating activity equivalent to classic NSAIDs like Diclofenac (Golota et al., 2015).
Antimicrobial Applications
Derivatives of the compound have been synthesized and screened for their antimicrobial activity against a range of bacteria and fungi. Some compounds showed good to moderate activity, comparable to standard drugs like Ampicillin but lower than Ciprofloxacin, with selective antimicrobial activity highlighted in certain studies (PansareDattatraya & Devan, 2015).
Enzyme Inhibition
The study of the inhibitory activity of compounds structurally related to "this compound" against enzymes such as xanthine oxidase has revealed potential therapeutic applications. Certain derivatives exhibited potent inhibitory effects, suggesting a correlation between their activity and antioxidant properties, indicating potential for development into therapeutic agents (Smelcerovic et al., 2015).
properties
IUPAC Name |
4-[(4-hydroxy-3-phenyl-2-sulfanylidene-1,3-thiazol-5-yl)methylideneamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O3S2/c20-15-14(10-18-12-8-6-11(7-9-12)16(21)22)24-17(23)19(15)13-4-2-1-3-5-13/h1-10,20H,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRJPUIRPTKSSDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=C(SC2=S)C=NC3=CC=C(C=C3)C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.